Cas no 1481382-90-4 (3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid)

• Product Name: 3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid
• CAS No: 1481382-90-4
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD21201342
• CID: 5605860
• PubChem ID: 65220019
• Update Time: 2025-06-14

3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1481382-90-4
• EN300-950862
• 3-methyl-2-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid
• AKOS014554302
• 3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid

• MDL： MFCD21201342
• Inchi： 1S/C10H17NO4/c1-4-5-15-10(14)11-6-8(7(2)3)9(12)13/h4,7-8H,1,5-6H2,2-3H3,(H,11,14)(H,12,13)
• InChI Key： OOXHYFWKSMDCOV-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OCC=C)C(C)C)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid

Recent Advances in the Study of 3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid (CAS: 1481382-90-4)

In recent years, the compound 3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid (CAS: 1481382-90-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a building block for more complex chemical entities. The growing body of research surrounding this compound underscores its importance in advancing our understanding of biochemical interactions and therapeutic interventions.

The primary focus of current studies has been on elucidating the pharmacological properties and synthetic pathways of 3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography to characterize its molecular structure and confirm its purity. These efforts have been complemented by computational modeling studies, which provide insights into the compound's reactivity and potential interactions with biological targets.

One of the most notable findings in recent literature is the compound's role as a precursor in the synthesis of novel protease inhibitors. Proteases are enzymes that play critical roles in various physiological and pathological processes, making them attractive targets for drug development. Preliminary in vitro studies have demonstrated that derivatives of 3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid exhibit inhibitory activity against specific proteases, suggesting their potential utility in treating diseases such as cancer, viral infections, and inflammatory disorders.

Another area of active research involves the exploration of the compound's applications in peptide chemistry. Due to its functional groups, 3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid can serve as a versatile building block for the synthesis of modified peptides. These peptides are of particular interest in the development of therapeutic agents, as they often exhibit enhanced stability, bioavailability, and target specificity compared to their natural counterparts. Recent studies have successfully incorporated this compound into peptide chains, yielding analogs with improved pharmacological profiles.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid. Current synthetic routes often involve multiple steps and require stringent conditions, which can limit their practicality for large-scale production. Researchers are actively investigating alternative methodologies, including catalytic processes and green chemistry approaches, to address these limitations and improve the compound's accessibility for further studies and applications.

In conclusion, the ongoing research on 3-methyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid (CAS: 1481382-90-4) highlights its significant potential in chemical biology and pharmaceutical science. The compound's unique structural properties and versatile applications make it a valuable subject of study, with implications for drug discovery and therapeutic development. As research continues to advance, it is expected that new insights and innovations will further expand the utility of this molecule in addressing unmet medical needs.